Cas no 1355229-16-1 (4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde)

• Product Name: 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde
• CAS No: 1355229-16-1
• MF: C₁₂H₁₇N₃O₂
• MW: 235.282282590866
• CID: 5159688
• Update Time: 2025-05-22

4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde

• Inchi： 1S/C12H17N3O2/c1-10-6-12(13-7-11(10)8-16)15-4-2-14(9-17)3-5-15/h6-7,9,16H,2-5,8H2,1H3
• InChI Key： GQGVKNGNEKSCNL-UHFFFAOYSA-N
• SMILES： N1(C=O)CCN(C2=NC=C(CO)C(C)=C2)CC1

Additional information on 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde

4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1355229-16-1, known as 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its ability to form hydrogen bonds and interact with biological targets. The hydroxymethyl and methyl substituents on the pyridine ring further enhance its chemical diversity and functional versatility.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors, which are crucial for treating various diseases, including cancer. The piperazine ring in this compound serves as a scaffold for potential interactions with protein kinases, making it a promising candidate for further exploration in drug discovery pipelines. Additionally, the presence of an aldehyde group at the piperazine position introduces electrophilic character, which can be exploited in various chemical reactions or as a binding motif for specific biomolecules.

From a synthetic perspective, the construction of 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde involves a multi-step process that combines principles from heterocyclic chemistry and aldehyde synthesis. Researchers have employed methodologies such as nucleophilic aromatic substitution and reductive amination to assemble this complex structure. The use of transition metal catalysts has also been reported to facilitate key transformations, underscoring the role of modern catalytic techniques in advancing the synthesis of such compounds.

Recent advancements in computational chemistry have enabled detailed studies of the molecular properties of this compound. For instance, density functional theory (DFT) calculations have provided insights into its electronic structure, revealing that the hydroxymethyl group contributes significantly to its polarizability and reactivity. Furthermore, molecular docking studies have demonstrated that this compound exhibits favorable binding affinities towards several protein targets, including tyrosine kinases and histone deacetylases (HDACs). These findings suggest that it could serve as a lead compound for developing novel therapeutics targeting epigenetic regulators or signaling pathways involved in oncogenesis.

In terms of biological activity, preliminary assays have shown that 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde possesses moderate inhibitory effects on certain cancer cell lines. This activity is attributed to its ability to modulate cellular signaling pathways and induce apoptosis in transformed cells. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential toxicity.

The integration of experimental and computational approaches has been instrumental in unraveling the mechanisms underlying the biological activity of this compound. For example, metabolomics studies have identified key metabolites formed during its biotransformation, which are critical for understanding its pharmacokinetics and toxicity profile. These insights are essential for guiding further preclinical studies and eventual clinical trials.

In conclusion, 4-(5-Hydroxymethyl-4-methyl-pyridin-2-yl)-piperazine-1-carbaldehyde (CAS No. 1355229-16-1) represents a valuable addition to the portfolio of bioactive compounds with potential applications in drug discovery. Its unique structure, coupled with emerging findings from cutting-edge research methodologies, positions it as a promising candidate for addressing unmet medical needs in oncology and related therapeutic areas.